1-(4-Bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine

• Molecular Formula: C9H11BrFNO
• Molecular Weight: 248.09 g/mol
• IUPAC Name: 1-(4-bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine
• InChI: InChI=1S/C9H11BrFNO/c1-12-5-6-3-9(13-2)7(10)4-8(6)11/h3-4,12H,5H2,1-2H3
• InChI Key: WIUDDSACIPNQSM-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1F)Br)OC

Description

1-(4-Bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine is an organic compound with a complex structure that includes bromine, fluorine, and methoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine typically involves multiple steps, starting from commercially available precursorsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control temperature, pressure, and reaction time .

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines and other reduced products.

Substitution: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and inert atmospheres .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenolic compounds, while reduction can produce primary or secondary amines .

Scientific Research Applications

1-(4-Bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 4-Bromo-2-fluoro-5-methoxyphenylboronic acid
• 5-Bromo-2-fluoro-4-methylphenylboronic acid
• (4-Bromo-2-fluoro-5-methoxyphenyl)methanol

Uniqueness

1-(4-Bromo-2-fluoro-5-methoxyphenyl)-N-methylmethanamine is unique due to its specific combination of bromine, fluorine, and methoxy groups, which confer distinct chemical properties and reactivity. This makes it valuable for specific applications where these properties are advantageous .